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Compound of Interest

(3-(Methoxycarbonyl)-4-
Compound Name:
methylphenyl)boronic acid

Cat. No.: B591623

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (3-
(Methoxycarbonyl)-4-methylphenyl)boronic acid, a compound of interest in various
research and development applications.

Molecular Identity and Formula

(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is a substituted phenylboronic acid
derivative. Its structure is characterized by a methyl group and a methoxycarbonyl group
attached to the phenyl ring, along with the boronic acid functional group.

Based on its chemical structure, the molecular formula is determined to be CoH11BO4[1][2].

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
constituent elements.
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Standard )
. . Total Atomic
Element Symbol Count Atomic Weight .
Weight (amu)
(amu)
Carbon C 9 12.011[3][4][5][6] 108.099
1.008[7][8][9][10
Hydrogen H 11 LR 11.088
[11]
10.811[12][13]
Boron B 1 10.811
[14][15][16]
15.999[17][18]
Oxygen O 4 63.996

[19][20][21]

Total 193.994

The calculated molecular weight of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is
193.99 g/mol [1][2][22].

Experimental Verification

While the molecular weight can be calculated theoretically, it is typically confirmed
experimentally using technigues such as mass spectrometry. A generalized workflow for this
process is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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